Cas no 107603-09-8 (3-oxy-5-hydroxy-7-oxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzo-pyran-4-one)

• Product Name: 3-oxy-5-hydroxy-7-oxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzo-pyran-4-one
• CAS No: 107603-09-8
• MF: C₃₄H₄₂O₂₀
• MW: 770.685292720795
• CID: 2009961
• Update Time: 2025-04-21

3-oxy-5-hydroxy-7-oxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzo-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-oxy-5-hydroxy-7-oxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzo-pyran-4-one
• 3-[6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy-5-hydroxy-7-(beta-L-mannopyranosyl)oxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzo-pyran-4-one
• isorhamnetin 3-rutinoside-7-rhamnoside
• Isorhamnetin 3-robinobioside-7-rhamnoside

• Inchi： 1S/C34H42O20/c1-10-20(37)24(41)27(44)32(49-10)48-9-18-22(39)26(43)29(46)34(53-18)54-31-23(40)19-15(36)7-13(51-33-28(45)25(42)21(38)11(2)50-33)8-17(19)52-30(31)12-4-5-14(35)16(6-12)47-3/h4-8,10-11,18,20-22,24-29,32-39,41-46H,9H2,1-3H3
• InChI Key： VXNWHRNUCPQFIN-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2=C(OC3C(O)C(O)C(O)C(COC4C(O)C(O)C(O)C(C)O4)O3)C(=O)C3C(=CC(=CC=3O)OC3C(O)C(O)C(O)C(C)O3)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 54
• XLogP3: -1.714

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides